Cas no 2680759-09-3 (3-(Ethylsulfanyl)-4-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3-(Ethylsulfanyl)-4-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680759-09-3
• MF: C₁₁H₁₀F₃NO₃S
• MW: 293.262212276459
• CID: 5633902
• PubChem ID: 165924556
• Update Time: 2025-05-24

3-(Ethylsulfanyl)-4-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28288851
• 2680759-09-3
• 3-(ethylsulfanyl)-4-(2,2,2-trifluoroacetamido)benzoic acid
• 3-(Ethylsulfanyl)-4-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C11H10F3NO3S/c1-2-19-8-5-6(9(16)17)3-4-7(8)15-10(18)11(12,13)14/h3-5H,2H2,1H3,(H,15,18)(H,16,17)
• InChI Key： KQEKYYSCUUEIMB-UHFFFAOYSA-N
• SMILES： S(CC)C1C=C(C(=O)O)C=CC=1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 293.03334884g/mol
• Monoisotopic Mass: 293.03334884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.7Ų

Additional information on 3-(Ethylsulfanyl)-4-(2,2,2-trifluoroacetamido)benzoic acid

Introduction to 3-(Ethylsulfanyl)-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680759-09-3)

3-(Ethylsulfanyl)-4-(2,2,2-trifluoroacetamido)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680759-09-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include an ethylsulfanyl group at the 3-position and a 2,2,2-trifluoroacetamido group at the 4-position. Such structural motifs are often engineered to enhance biological activity, making this compound a promising candidate for further investigation in drug development and therapeutic applications.

The molecular structure of 3-(Ethylsulfanyl)-4-(2,2,2-trifluoroacetamido)benzoic acid contributes to its potential pharmacological properties. The presence of the ethylsulfanyl moiety can influence the compound's solubility and interaction with biological targets, while the trifluoroacetamido group introduces rigidity and electronic characteristics that may modulate receptor binding affinity. These features make it an intriguing subject for medicinal chemists seeking to design novel molecules with improved efficacy and selectivity.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse biological activities. These compounds have been explored for their potential roles in anti-inflammatory, antimicrobial, and anticancer therapies. The specific substitution pattern in 3-(Ethylsulfanyl)-4-(2,2,2-trifluoroacetamido)benzoic acid suggests that it may exhibit unique interactions with biological pathways, particularly those involving protease inhibition or receptor modulation. Preliminary studies have hinted at its potential as a lead compound in the development of targeted therapies for various diseases.

One of the most compelling aspects of this compound is its versatility in chemical modification. The benzoic acid core provides a stable scaffold that can be further functionalized to optimize pharmacokinetic profiles or enhance bioavailability. Researchers have been experimenting with various derivatives to fine-tune their properties, aiming to achieve better therapeutic outcomes. The ethylsulfanyl and trifluoroacetamido groups serve as key handles for such modifications, allowing chemists to explore a wide range of structural variations.

The synthesis of 3-(Ethylsulfanyl)-4-(2,2,2-trifluoroacetamido)benzoic acid is a complex process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies are employed to ensure high yield and purity, which are critical for subsequent biological testing. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are often utilized to introduce the desired functional groups efficiently. The challenge lies in maintaining regioselectivity and minimizing side reactions, which can compromise the integrity of the final product.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 3-(Ethylsulfanyl)-4-(2,2,2-trifluoroacetamido)benzoic acid. Molecular modeling studies have helped researchers predict its interactions with biological targets with greater accuracy. These simulations provide insights into binding affinities, metabolic stability, and potential drug-like properties. By leveraging computational tools alongside experimental data, scientists can accelerate the discovery process and identify promising candidates for further development.

The pharmacological profile of this compound is still under active investigation. Initial in vitro studies have shown encouraging results regarding its ability to modulate certain enzymatic pathways relevant to inflammation and cancer progression. The ethylsulfanyl group appears to contribute to its anti-inflammatory effects by interacting with specific signaling molecules, while the trifluoroacetamido moiety may enhance its stability against enzymatic degradation. These findings warrant further exploration through more comprehensive preclinical studies.

In addition to its therapeutic potential, 3-(Ethylsulfanyl)-4-(2,2,2-trifluoroacetamido)benzoic acid may find applications in other areas of research. Its unique structure makes it a valuable tool for studying molecular recognition processes and developing new analytical methods. For instance, it could be used as a reference compound in high-performance liquid chromatography (HPLC) or mass spectrometry (MS) assays to improve detection limits and sensitivity.

The future direction of research on this compound will likely focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying different parts of its molecular framework, scientists aim to identify analogs with enhanced potency and reduced side effects. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.

Regulatory considerations also play a crucial role in advancing the development of 3-(Ethylsulfanyl)-4-(2,2,2-trifluoroacetamido)benzoic acid into clinical use. Compliance with Good Manufacturing Practices (GMP) and rigorous safety assessments are necessary before it can be considered for human trials. Regulatory agencies require extensive data on its chemical composition, stability, toxicity profiles, and pharmacokinetics before approving it for therapeutic use.

In conclusion,3-(Ethylsulfanyl)-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680759-09-3) represents a fascinating example of how structural innovation can lead to novel pharmacological entities. Its unique combination of functional groups offers multiple avenues for further exploration in drug discovery and therapeutic development. As research progresses，this compound is poised to make significant contributions to medicine，provided that ongoing studies validate its potential benefits and safety profile.